Cas no 34331-04-9 (4',5,7-Trihydroxy-flavone 4',5-Diacetate)

• Product name: 4',5,7-Trihydroxy-flavone 4',5-Diacetate
• CAS No: 34331-04-9
• MF: C₁₉H₁₄O₇
• MW: 354.310266017914
• CID: 5040488

4',5,7-Trihydroxy-flavone 4',5-Diacetate Chemical and Physical Properties

Names and Identifiers

• 4',5,7-Trihydroxy-flavone 4',5-Diacetate

• Inchi： 1S/C19H14O7/c1-10(20)24-14-5-3-12(4-6-14)16-9-15(23)19-17(25-11(2)21)7-13(22)8-18(19)26-16/h3-9,22H,1-2H3
• InChI Key： SDCIKEPOFQJCDF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(C)=O)C=C2)OC2=CC(O)=CC(OC(C)=O)=C2C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 4',5,7-Trihydroxy-flavone 4',5-Diacetate

Exploring the Properties and Applications of 4',5,7-Trihydroxy-flavone 4',5-Diacetate (CAS No. 34331-04-9)

In the realm of bioactive flavonoids, 4',5,7-Trihydroxy-flavone 4',5-Diacetate (CAS No. 34331-04-9) stands out as a chemically modified derivative with enhanced stability and potential therapeutic benefits. This compound, derived from the parent flavonoid apigenin, has garnered attention for its unique acetylated structure, which improves bioavailability and expands its applications in nutraceuticals and cosmetics. Researchers are increasingly focusing on its antioxidant and anti-inflammatory properties, aligning with the growing consumer demand for natural health solutions.

The molecular structure of 4',5,7-Trihydroxy-flavone 4',5-Diacetate features acetyl groups at the 4' and 5 positions, a modification that reduces polarity and increases lipophilicity. This characteristic makes it a candidate for topical formulations, where penetration through lipid-rich skin barriers is critical. Recent studies highlight its role in skin care products, particularly in combating oxidative stress induced by UV radiation—a hot topic in dermatology and anti-aging research. Users searching for "flavonoids for skin health" or "natural UV protectants" will find this compound scientifically relevant.

Beyond dermatology, CAS No. 34331-04-9 is being explored for its neuroprotective effects. With rising interest in cognitive health supplements, queries like "flavonoids and brain function" or "natural nootropics" have surged. Preliminary data suggest that acetylated flavonoids may cross the blood-brain barrier more efficiently, offering promise for neurodegenerative conditions. However, further clinical validation is needed to substantiate these claims.

From a synthetic chemistry perspective, the production of 4',5,7-Trihydroxy-flavone 4',5-Diacetate involves selective acetylation under controlled conditions. This process ensures high purity, a key factor for pharmaceutical-grade applications. Analytical techniques such as HPLC and NMR are employed to verify its structure, addressing quality concerns frequently raised by buyers searching for "high-purity flavonoid derivatives" or "certified bioactive compounds."

Environmental sustainability is another angle tying this compound to current trends. As consumers prioritize eco-friendly ingredients, manufacturers are evaluating greener synthesis routes for acetylated flavonoids. Searches for "sustainable bioactive production" reflect this shift, positioning 34331-04-9 as a candidate for green chemistry innovations.

In summary, 4',5,7-Trihydroxy-flavone 4',5-Diacetate bridges multiple disciplines—from cosmetics to neuroscience—while addressing modern demands for efficacy and sustainability. Its CAS No. 34331-04-9 serves as a crucial identifier for researchers and industries navigating the expanding landscape of flavonoid-based solutions.